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Compound of Interest

Compound Name:
Ethyl 2-bromothiazole-5-

carboxylate

Cat. No.: B1587100 Get Quote

An In-depth Technical Guide on the Physical Properties of Ethyl 2-bromothiazole-5-
carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. Ethyl 2-bromothiazole-5-
carboxylate is a heterocyclic building block of interest in medicinal chemistry and materials

science. This document provides a detailed overview of its core physical characteristics,

supported by generalized experimental protocols for their determination.

Physicochemical Data Summary
The quantitative physical properties of Ethyl 2-bromothiazole-5-carboxylate are summarized

in the table below for easy reference and comparison.
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Property Value Citations

CAS Number 41731-83-3 [1][2][3]

Molecular Formula C₆H₆BrNO₂S [1][2][3][4]

Molecular Weight 236.09 g/mol [1][2][3]

Physical Form Solid, Liquid [4]

Boiling Point 216-217 °C [1][5]

Density 1.581 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.5530 [5]

Flash Point >110 °C (>230 °F) - closed cup [5]

Purity ≥97% [1][4]

InChI

1S/C6H6BrNO2S/c1-2-10-

5(9)4-3-8-6(7)11-

4/h3H,2H2,1H3

[1][4]

SMILES CCOC(=O)c1cnc(Br)s1 [1]

Note: There are conflicting reports regarding the physical form of this compound, with some

sources listing it as a solid and others as a liquid.[4] This discrepancy may be due to the

presence of impurities or differences in ambient temperature.

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a chemical compound like Ethyl 2-bromothiazole-5-carboxylate.

Determination of Melting and Boiling Points
Melting Point: The melting point is determined using a capillary melting point apparatus. A

small, powdered sample of the crystalline solid is packed into a thin-walled capillary tube. The

tube is placed in the heating block of the apparatus, and the temperature is raised slowly. The

melting point range is recorded from the temperature at which the first drop of liquid appears to

the temperature at which the entire sample has melted.
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Boiling Point: For the boiling point, the distillation method is commonly employed. The liquid

sample is placed in a distillation flask with a few boiling chips to ensure smooth boiling. A

thermometer is positioned so that the top of the bulb is level with the side arm of the distillation

flask. The flask is heated, and the temperature is recorded when the liquid is boiling and its

vapor is condensing on the thermometer bulb, resulting in a steady temperature reading.

Measurement of Density
The density of a liquid is typically determined using a pycnometer or a digital density meter.

Pycnometer Method: A pycnometer of a known volume is first weighed empty. It is then filled

with the sample liquid and weighed again. The density is calculated by dividing the mass of

the liquid by the volume of the pycnometer. The temperature of the sample is carefully

controlled and recorded as density is temperature-dependent.

Measurement of Refractive Index
The refractive index is measured using a refractometer, most commonly an Abbé refractometer.

A few drops of the liquid sample are placed on the prism surface. Light is passed through the

sample, and the instrument measures the angle of refraction. The refractive index is read

directly from the instrument's scale. The temperature is maintained at a specific value, typically

20°C, as the refractive index is sensitive to temperature changes.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a chemical substance.
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Physical Property Characterization Workflow

Sample Acquisition & Purity Check

Determination of Physical State (Solid/Liquid)

Density Measurement

Refractive Index Measurement

Melting Point Analysis (if Solid) Boiling Point Analysis (if Liquid)

Data Compilation & Reporting

Click to download full resolution via product page

Caption: Workflow for Physical Property Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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